Strontium phosphide

Specification

• CAS No.: 12504-13-1
• Molecular Formula: P2Sr3
• Molecular Weight: 324.81
• IUPAC Name: tristrontium;phosphorus(3-)
• Standard InChI: InChI=1S/2P.3Sr/q2*-3;3*+2
• SMILES: [P-3].[P-3].[Sr+2].[Sr+2].[Sr+2]

Introduction

Chemical Composition and Basic Properties

Strontium phosphide (Sr₃P₂) is a binary inorganic compound containing strontium and phosphorus in a 3:2 atomic ratio. The compound belongs to the broader category of metal phosphides and has distinctive physical and chemical characteristics.

Fundamental Physical Properties

Strontium phosphide presents as a black crystalline material with well-defined physical attributes. Its physical properties are summarized in the following table:

Property	Value
Appearance	Black crystalline material
Molecular Weight	324.81 g/mol
Melting Point	1205°C
Density	2.71 g/cm³
Solubility	Insoluble in ethanol, decomposes in water

The compound exhibits thermal stability under controlled conditions but demonstrates significant reactivity when exposed to water or acids. This combination of stability and reactivity makes strontium phosphide a compound of particular interest in various chemical applications.

Structural Characteristics

The crystal structure of strontium phosphide contributes significantly to its chemical behavior. Research into strontium phosphide-based materials has revealed various structural arrangements, including the exploration of potential electride formations with quasi-one-dimensional and zero-dimensional characteristics. These structural features influence the compound's electronic properties and potential applications in advanced materials.

Synthesis Methods

Several approaches exist for synthesizing strontium phosphide, with the method selection typically depending on the intended application and desired purity.

High-Temperature Reactions

The primary synthesis routes for strontium phosphide involve high-temperature reactions:

• Direct reaction of strontium metal with red phosphorus:
  6Sr + P₄ → 2Sr₃P₂

  This reaction typically occurs at temperatures around 650°C, with phosphorus being sublimed at approximately 450°C in an inert gas stream.

• Reduction of strontium phosphate with carbon:
  Sr₃(PO₄)₂ + 8C → Sr₃P₂ + 8CO

  This approach utilizes an arc furnace to achieve the high temperatures necessary for the reaction.

Specialized Synthesis Methods

Recent research has developed more specialized synthesis methods for specific applications:

• One-pot precipitation method for strontium phosphate nanoparticles (SrPO NPs), which has applications in photocatalysis and environmental remediation.

• Controlled synthesis approaches for creating strontium phosphide-based electrides, which involve precise temperature and pressure conditions to achieve the desired electronic structure.

Chemical Reactivity

Strontium phosphide demonstrates significant reactivity, particularly with water and acids, which contributes to both its applications and safety considerations.

Reactivity with Water

One of the most characteristic reactions of strontium phosphide is its decomposition in water, which produces phosphine gas:

Sr₃P₂ + 6H₂O → 3Sr(OH)₂ + 2PH₃

This reaction is particularly important from a safety perspective, as phosphine (PH₃) is both highly toxic and potentially flammable, often igniting spontaneously upon contact with air. Research indicates that half of the maximum theoretical yield of phosphine gas will be created within 15 minutes when strontium phosphide is spilled into an excess of water.

Acid Reactions

Strontium phosphide reacts vigorously with acids, producing phosphine gas and the corresponding strontium salt:

Sr₃P₂ + 6HCl → 3SrCl₂ + 2PH₃

This reactivity with acids is particularly pronounced with oxidizing acids, leading to potentially hazardous conditions.

Oxidation Reactions

As a strong reducing agent, strontium phosphide can react vigorously with oxidizing materials. The compound is generally incompatible with oxidizers such as atmospheric oxygen, creating potential hazards in handling and storage.

Hazard Parameter	Classification
UN Number	UN 2013
Hazard Class	4.3 (Dangerous when wet)
Packing Group	I (highest danger)
Reactivity Alerts	Strong Reducing Agent, Water-Reactive, Pyrophoric

These classifications underscore the importance of proper handling procedures for this reactive compound.

Current Research and Applications

Ongoing research has expanded our understanding of strontium phosphide and related compounds, opening new avenues for application.

Photocatalytic Applications

Recent research has demonstrated the potential of strontium phosphate nanoparticles as effective photocatalysts. These nanoparticles exhibit:

• Significant photocatalytic activity with a band gap energy of 2.19 eV

• Effective degradation (98%) of congo red dye under visible light conditions

• Enhanced charge separation and interfacial charge transport properties

• Orthorhombic Pnam E crystalline structure with an average particle size of 14 nm

These properties make strontium phosphate nanoparticles promising candidates for environmental remediation applications.

Electride Materials Research

Theoretical and experimental investigations have identified the potential for strontium phosphide-based electrides, particularly in the Sr-P system. Key findings include:

• Prediction of new structures in the strontium phosphide series: Sr₅P₃, Sr₈P₅, Sr₃P₂, and Sr₄P₃

• Identification of Sr₅P₃ and Sr₈P₅ as potential electrides with quasi-one-dimensional and zero-dimensional character, respectively

• Successful synthesis and structure confirmation of Sr₅P₃

• Observation of semiconducting properties in Sr₅P₃, indicating its potential as an ideal one-dimensional electride

This research opens new possibilities for applications in electronics and materials science.

Biomedical Research

Strontium-containing phosphate materials have shown promise in biomedical applications, particularly in bone regeneration contexts:

• Strontium ions stimulate osteogenic activity and inhibit pro-inflammatory responses

• Strontium-substituted phosphate-based glass (PSr) has demonstrated favorable cell viability and excellent early osteogenic marker expression

• Optimal compositions show higher expression of bone formation markers compared to conventional bioactive glass

• Comparable in vivo regenerative response in animal models

These findings suggest potential applications in biomedical materials, particularly for bone tissue engineering.

Luminescent Properties

Research on strontium phosphate glass has investigated its luminescent properties, particularly when modified with rare earth elements:

• Pure strontium phosphate glass with 62.5% P₂O₅ and 37.5% SrO composition serves as a base material

• Addition of rare earth elements (Pr³⁺, Sm³⁺, Eu³⁺, Dy³⁺) enhances luminescent properties

• Crystallization process improves luminescent performance, yielding Sr(PO₃)₂ phase with extended emission

• Applications include development of glowing devices, optical detectors, and photonics innovations

Laboratory and Industrial Applications

Strontium phosphide finds application in various specialized contexts:

Chemical Reagent

As a highly reactive material, strontium phosphide serves as a laboratory reagent in chemical synthesis, particularly in reactions requiring strong reducing agents.

Chemically Reactive Devices

The compound is utilized in the manufacture of chemically reactive devices, leveraging its reactive properties for specialized applications.

Research Tool

Strontium phosphide serves as an important research tool in investigations of metal phosphide chemistry, electride materials, and related fields, contributing to fundamental understanding of these chemical systems.

Future Research Directions

The ongoing investigation of strontium phosphide suggests several promising research directions:

• Development of safer handling protocols to mitigate hazards associated with reactivity

• Exploration of additional strontium phosphide structures and their properties

• Further investigation of photocatalytic applications, particularly for environmental remediation

• Continued development of biomedical applications, especially in bone regeneration

• Refinement of synthesis methods for specialized applications, including nanoparticle production

• Deeper understanding of electronic properties, particularly in electride forms